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N-(4-Methoxyphenyl)-3-oxobutanamide, also known as Acetoacet-p-anisidide, is a chemical

intermediate with significance in various synthesis processes, including the production of dyes

and pigments.[1] In the realm of pharmaceutical research and drug development, the physical

properties of a compound are fundamental to its formulation, bioavailability, and overall

therapeutic efficacy. Among the most critical of these properties are the melting point and

solubility. The melting point serves as a crucial indicator of purity and is a fixed characteristic of

a pure crystalline solid.[2] Solubility, particularly in aqueous and organic media, governs a

compound's absorption, distribution, metabolism, and excretion (ADME) profile.[3]

This technical guide provides a comprehensive overview of the melting point and solubility of

N-(4-Methoxyphenyl)-3-oxobutanamide. It is designed for researchers, scientists, and drug

development professionals, offering not only established data but also detailed, field-proven

methodologies for the experimental determination of these essential physical properties. The

protocols described herein are grounded in established scientific principles to ensure accuracy

and reproducibility.

Physicochemical Data of N-(4-Methoxyphenyl)-3-
oxobutanamide
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Below is a summary of the known physical properties of N-(4-Methoxyphenyl)-3-
oxobutanamide.

Melting Point
The melting point of a crystalline solid is the temperature at which it transitions from the solid to

the liquid phase. For a pure substance, this transition occurs over a narrow range.[2] Impurities

typically cause a depression and broadening of the melting point range.[2] Therefore, accurate

melting point determination is a primary method for assessing the purity of a sample.

Property Value Source(s)

Melting Point 115-118 °C [1][4][5]

Solubility Profile
Solubility is a critical factor for the formulation of dosage forms and for ensuring adequate

bioavailability of an active pharmaceutical ingredient (API).[3] The solubility of N-(4-
Methoxyphenyl)-3-oxobutanamide is influenced by its molecular structure, which includes a

polar amide group and a methoxyphenyl moiety.[4][6] The amide group can participate in

hydrogen bonding, which enhances solubility in polar solvents like water.[4][6]

The following table summarizes the qualitative solubility of N-(4-Methoxyphenyl)-3-
oxobutanamide in various solvents.

Solvent Solubility Source(s)

Water Soluble [1][4][7]

Chloroform Slightly Soluble [1][4]

Methanol Slightly Soluble [1][4]

Ethanol Likely Soluble [4]

Acetone Likely Soluble [4]
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Experimental Protocols for Physicochemical
Characterization
The following sections detail the standardized, step-by-step methodologies for the experimental

determination of the melting point and solubility of N-(4-Methoxyphenyl)-3-oxobutanamide.

Melting Point Determination: The Capillary Method
The capillary method is a widely used and reliable technique for determining the melting point

of a solid.[2][8][9][10] The principle involves heating a small, powdered sample in a capillary

tube at a controlled rate and observing the temperature range over which the substance melts.

[8]

Step-by-Step Protocol:

Sample Preparation: Ensure the N-(4-Methoxyphenyl)-3-oxobutanamide sample is pure

and finely powdered.

Capillary Tube Loading: Introduce the powdered sample into a capillary tube, ensuring the

open end is used for loading. Gently tap the sealed end of the tube on a hard surface to pack

the sample to a height of 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus.

Rapid Preliminary Measurement: Heat the sample rapidly to get an approximate melting

point. This provides a target range for a more precise measurement.

Accurate Measurement: Allow the apparatus to cool. Then, begin heating again at a slower,

controlled rate (approximately 1-2 °C per minute) as the temperature approaches the

previously determined approximate melting point.[2]

Observation and Recording: Carefully observe the sample. Record the temperature at which

the first drop of liquid appears (the beginning of the melting range) and the temperature at

which the last solid particle melts (the end of the melting range).
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Replicate Measurements: For accuracy, perform the measurement in triplicate and calculate

the average melting point range.

Causality Behind Experimental Choices:

Fine Powder: Using a finely powdered sample ensures uniform heat distribution.

Slow Heating Rate: A slow heating rate is crucial for allowing the temperature of the sample

and the thermometer to equilibrate, leading to an accurate melting point determination.[2]

Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a high degree of

purity, while a broad range suggests the presence of impurities.[2]

Diagram of Melting Point Determination Workflow:

Sample Preparation Melting Point Measurement Data Analysis

Powder Sample Load Capillary Tube Insert into Apparatus Rapid Heating (Approx. MP) Slow Heating (Accurate MP) Record Melting Range Repeat 2x Average Results Assess Purity

Preparation Equilibration Analysis

Add Excess Solid to Solvent Agitate at Constant Temp. Separate Solid/Liquid Filter Supernatant Quantify by HPLC Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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